molecular formula C21H23N5O4S B2865037 N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide CAS No. 921579-45-5

N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

Cat. No. B2865037
CAS RN: 921579-45-5
M. Wt: 441.51
InChI Key: ZFQBWZSNHOSYNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

  • A study by Aktürk et al. (2002) explored the synthesis and anticonvulsant activity of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives. This research demonstrated the potential of imidazole derivatives in anticonvulsant applications, highlighting the relevance of structural modifications on biological activity (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

  • Yurttaş, Tay, & Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with various heterocyclic rings and evaluated their antitumor activity. This study showcases the potential of acetamide derivatives in cancer research, particularly in screening for antitumor properties (Yurttaş, Tay, & Demirayak, 2015).

  • In the field of fluorescent materials, Padalkar et al. (2015) developed novel fluorescent triazolyl derivatives and studied their photophysical properties. These compounds, showing absorption in the ultraviolet region and emission in the blue region, indicate the potential of triazole derivatives in developing new fluorescent materials for various applications (Padalkar, Lanke, Chemate, & Sekar, 2015).

Antimicrobial and Anti-inflammatory Properties

  • Research by Bekircan, Ülker, & Menteşe (2015) on the synthesis of novel heterocyclic compounds derived from triazolyl acetohydrazides revealed significant lipase and α-glucosidase inhibition. This indicates the potential of such derivatives in developing treatments for diseases related to enzyme inhibition (Bekircan, Ülker, & Menteşe, 2015).

  • Sowmya et al. (2017) focused on the synthesis of acetamido pyrrolyl azoles and evaluated their antimicrobial and anti-inflammatory activities. The study highlights the potential of pyrrolyl azoles in antimicrobial and anti-inflammatory drug development (Sowmya, Basha, Devi, Lavanyalatha, Padmaja, & Padmavathi, 2017).

properties

IUPAC Name

N-(2,4-dimethoxyphenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N5O4S/c1-28-15-6-4-14(5-7-15)25-10-11-26-20(25)23-24-21(26)31-13-19(27)22-17-9-8-16(29-2)12-18(17)30-3/h4-9,12H,10-11,13H2,1-3H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZFQBWZSNHOSYNF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=C(C=C(C=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dimethoxyphenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.